Cas no 2229311-50-4 (4-(3-aminopropyl)-N,N-dimethylbenzamide)

• Product Name: 4-(3-aminopropyl)-N,N-dimethylbenzamide
• CAS No: 2229311-50-4
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6396498
• PubChem ID: 70523094
• Update Time: 2025-06-26

4-(3-aminopropyl)-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminopropyl)-N,N-dimethylbenzamide
• SCHEMBL11134665
• 2229311-50-4
• EN300-1744216

• Inchi： 1S/C12H18N2O/c1-14(2)12(15)11-7-5-10(6-8-11)4-3-9-13/h5-8H,3-4,9,13H2,1-2H3
• InChI Key： NYJNVUZEDSSWFB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CCCN)N(C)C

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 4-(3-aminopropyl)-N,N-dimethylbenzamide

Recent Advances in the Study of 4-(3-aminopropyl)-N,N-dimethylbenzamide (CAS: 2229311-50-4)

4-(3-aminopropyl)-N,N-dimethylbenzamide (CAS: 2229311-50-4) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug discovery, particularly due to its unique structural properties and biological activity. This research brief aims to summarize the latest findings related to this compound, including its synthesis, mechanism of action, and therapeutic potential.

One of the key areas of investigation has been the synthesis and optimization of 4-(3-aminopropyl)-N,N-dimethylbenzamide. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

In terms of biological activity, recent studies have explored the compound's interaction with various molecular targets. Preliminary data suggest that 4-(3-aminopropyl)-N,N-dimethylbenzamide exhibits promising activity against certain enzymes and receptors, making it a potential candidate for the treatment of neurological disorders and cancer. However, further in vitro and in vivo studies are needed to fully elucidate its mechanism of action and therapeutic efficacy.

Another significant aspect of the research has been the evaluation of the compound's pharmacokinetic and pharmacodynamic properties. Early-stage clinical trials have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are crucial for determining the compound's suitability for further development and eventual clinical use.

Despite the promising results, challenges remain in the development of 4-(3-aminopropyl)-N,N-dimethylbenzamide as a therapeutic agent. Issues such as solubility, stability, and potential toxicity need to be addressed through further research and optimization. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance the compound towards commercialization.

In conclusion, 4-(3-aminopropyl)-N,N-dimethylbenzamide represents a promising avenue for drug discovery, with its unique properties and biological activity offering potential therapeutic benefits. Continued research and development efforts will be critical to fully realize its potential and bring it to the forefront of medical innovation.